Cas no 95156-77-7 (EAT)

EAT structure

Product Name:EAT

CAS No:95156-77-7

Molecular Formula:C₁₈H₁₈O₄

Molecular Weight:298.333125591278

CID:1987523

PubChem ID:361631

EAT Properties

Names and Identifiers

- 9,10-dimethyl-9,10-dihydro-9,10-ethanoanthracene-2,3,6,7-tetrol (en)9,10-ethanoanthracene-2,3,6,7-tetrol, 9,10-dihydro-9,10-dimethyl- (en)
- 2,3,6,7-tetrahydroxy-9,10-dimethyl-9,10-dihydro-9,10-ethanoanthracene
- 2,3,6,7-Tetrahydrobenzo[1,2-b:4,5-b']difuran
- 9,10-Dimethyl-9,10-dihydro-9,10-aethano-anthracen-2,3,6,7-tetraol
- AKOS006291616
- 2,3,6,7-Tetrahydro-benzo[1,2-b:4,5-b']difuran
- AG-H-28485
- SureCN984492
- 9,10-dimethyl-9,10-dihydro-9,10-ethano-anthracene-2,3,6,7-tetraol
- 2.3.6.7-Tetrahydroxy-9.10-dimethyl-9.10-dihydro-9.10-aethano-anthracen
- 9.10-Dimethyl-9.10-dihydro-9.10-aethano-anthracentetrol-(2.3.6.7)
- Benzo[1,2-b:4,5-b]difuran (8CI,9CI)
- KB-16616
- tetrahydroxy-9,10-dimethyl-9,10-dihydro-9,10-ethanoanthracene
- FT-0674966
- 2,3,6,7-tetrahydrobenzo&lt
- 1,2-b:4,5-b'&gt
- difuran
- 2,3,6,7-tetrahydrobenzo[1,2-b,4,5-b']difuran
- 2,3,6,7-tetrahydroxy-9,10-dimethyl-9,10-dihydro-9,10-ethanoanthraceme
- 9,10-Dihydro-9,10-dimethyl-9,10-ethanoanthracene-2,3,6,7-tetrol (ACI)
- 9,10-dimethyl-9,10-dihydro-9,10-ethanoanthracene-2,3,6,7-tetrol
- 9,10-Dimethyl-9,10-ethano-9,10-dihydro-2,3,6,7-tetrahydroxy-anthracene
- NSC 624848
- EAT
- CS-0169921
- 9,10-Dimethyl-9,10-dihydro-9,10-ethanoanthracene-2,3,6,7-tetraol
- NSC-624848
- 1,8-dimethyltetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-4,5,11,12-tetrol
- SCHEMBL9988792
- 1,8-dimethyltetracyclo[6.6.2.0?,?.0?,??]hexadeca-2,4,6,9,11,13-hexaene-4,5,11,12-tetrol
- YSWG514
- SCHEMBL13925070
- 95156-77-7
- NCI60_007552
- CHEMBL1995239
- NSC624848
- dimethyl[?]tetrol
- SCHEMBL9973584
- SCHEMBL13105173
- AKOS004903561
- 9,10-Ethanoanthracene-2,3,6,7-tetrol, 9,10-dihydro-9,10-dimethyl-
- MDL： MFCD01108496
- InChIKey： UXNBAVAJAVJLSQ-UHFFFAOYSA-N
- Inchi： 1S/C18H18O4/c1-17-3-4-18(2,11-7-15(21)13(19)5-9(11)17)12-8-16(22)14(20)6-10(12)17/h5-8,19-22H,3-4H2,1-2H3
- SMILES： OC1C(O)=CC2C3(CCC(C=2C=1)(C)C1C3=CC(=C(C=1)O)O)C

Computed Properties

Exact Mass: 298.12050905g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 298.12050905g/mol
Heavy Atom Count: 22
Complexity: 390
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 80.9Å²

EAT Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1240561-1g	9,10-Dimethyl-9,10-dihydro-9,10-ethanoanthracene-2,3,6,7-tetraol	95156-77-7	98%	1g	￥1905.00	2024-04-24
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	ML2074426-1g	9,10-dimethyl-9,10-dihydro-9,10-ethanoanthracene-2,3,6,7-tetrol (en)9,10-Ethanoanthracene-2,3,6,7-tetrol, 9,10-dihydro-9,10-dimethyl- (en)	95156-77-7	95%	1g	¥2000	2023-11-21

EAT Synthesis

Synthetic Circuit 1

110-13-4

95156-77-7

Reaction Conditions

Reference

: Polymers of intrinsic microporosity: copolymers, improved synthesis and applications as membrane separation material

Fritsch, Detlev; Heinrich, Kathleen; Bengtson, Gisela, PMSE Preprints, 2009, 101, 761-762

Synthetic Circuit 2

110-13-4

95156-77-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; cooled; 0.5 h, cooled; rt; 5 d, rt

Reference

: Synthesis and Gas Permeation Properties of Spirobischromane-Based Polymers of Intrinsic Microporosity

Fritsch, Detlev; Bengtson, Gisela; Carta, Mariolino; McKeown, Neil B., Macromolecular Chemistry and Physics, 2011, 212(11), 1137-1146

Synthetic Circuit 3

110-13-4

95156-77-7

Reaction Conditions

1.1 Reagents: Sulfuric acid ; cooled
1.2 cooled; 1 h, cooled; 7 d, rt

Reference

: Ionic liquid containing electron-rich, porous polyphosphazene nanoreactors catalyze the transformation of CO2 to carbonates

Huang, Zhangjun; Uranga, Jorge G.; Zhou, Shiliu; Jia, Haiyan; Fei, Zhaofu; et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2018, 6(42), 20916-20925

Synthetic Circuit 4

82056-15-3

95156-77-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 0 °C; 1 h, 0 °C; 7 d, rt

Reference

: Synthesis of perfectly alternating copolymers for polymers of intrinsic microporosity

Zhang, Jian; Jin, Jianyong; Cooney, Ralph; Fu, Qiang; Qiao, Greg G.; et al, Polymer Chemistry, 2015, 6(28), 5003-5008

Synthetic Circuit 5

110-13-4

95156-77-7

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 30 min, 0 °C; 5 d, rt

Reference

: Self-Accelerating Diels-Alder Reaction for Preparing Polymers of Intrinsic Microporosity

Zhang, Yuanxing; Tang, Qingquan; Li, Zi; Zhang, Ke, Angewandte Chemie, 2023, 62(24),

Synthetic Circuit 6

110-13-4

95156-77-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 30 min, rt; 1 w, rt

Reference

: Roll-to-roll dip coating of three different PIMs for Organic Solvent Nanofiltration

Cook, Marcus; Gaffney, Piers R. J.; Peeva, Ludmila G.; Livingston, Andrew G., Journal of Membrane Science, 2018, 558, 52-63

Synthetic Circuit 7

110-13-4

95156-77-7

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

: X-ray Structural Characterization of Charge Delocalization onto the Three Equivalent Benzenoid Rings in Hexamethoxytriptycene Cation Radical

Chebny, Vincent J.; Navale, Tushar S.; Shukla, Ruchi; Lindeman, Sergey V.; Rathore, Rajendra, Organic Letters, 2009, 11(11), 2253-2256

Synthetic Circuit 8

110-13-4

95156-77-7

Reaction Conditions

Reference

: Polymers of Intrinsic Microporosity Derived from Bis(phenazyl) Monomers

Ghanem, Bader S.; McKeown, Neil B.; Budd, Peter M.; Fritsch, Detlev, Macromolecules (Washington, 2008, 41(5), 1640-1646